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I. Introduction: The Clinical Challenge of Avibactam
Resistance
Avibactam, a non-β-lactam β-lactamase inhibitor, has revitalized the utility of established β-

lactam antibiotics like ceftazidime in an era of mounting antimicrobial resistance.[1][2] Its novel

mechanism of action, involving covalent acylation of the β-lactamase active site serine followed

by reversible recyclization, provides broad-spectrum inhibition against Ambler class A, C, and

some class D β-lactamases.[1][2][3][4] This has made ceftazidime-avibactam a critical

therapeutic option for infections caused by multidrug-resistant Gram-negative bacteria,

including those producing extended-spectrum β-lactamases (ESBLs) and Klebsiella

pneumoniae carbapenemases (KPCs).[5][6]

However, the emergence of resistance to ceftazidime-avibactam threatens its clinical efficacy

and presents a significant challenge.[7][8][9] Understanding the molecular underpinnings of this
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resistance is paramount for the development of next-generation inhibitors and for guiding

clinical practice. This guide provides a detailed experimental framework for elucidating the

mechanisms of avibactam resistance, from initial phenotypic characterization to in-depth

biochemical and structural analyses.

The primary mechanisms of resistance to ceftazidime-avibactam can be broadly categorized

as:

Target-Site Modifications: Amino acid substitutions within the β-lactamase enzyme,

particularly in the active site or surrounding loops (e.g., the Ω-loop), can reduce avibactam's

binding affinity or alter the enzyme's conformational dynamics.[10][11][12]

Increased Target Expression: Overexpression of the β-lactamase gene can effectively titrate

out the inhibitor, leading to a higher minimal inhibitory concentration (MIC).

Reduced Drug Accumulation: Changes in bacterial membrane permeability, such as the loss

or modification of porin channels, and the overexpression of efflux pumps can limit the

intracellular concentration of avibactam.[7][9]

Emergence of Uninhibited β-Lactamases: The acquisition of genes encoding metallo-β-

lactamases (MBLs, Ambler class B), which are not inhibited by avibactam, confers

resistance.[6][8]

This application note will provide a logical and comprehensive workflow to investigate these

mechanisms.

II. Experimental Workflow: A Multi-faceted Approach
to Unraveling Resistance
A robust investigation into avibactam resistance requires a multi-pronged approach that

integrates microbiology, molecular biology, biochemistry, and structural biology. The following

workflow provides a roadmap for a comprehensive study.
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Figure 1: Overall Experimental Workflow. A comprehensive workflow for investigating

avibactam resistance, starting from phenotypic analysis and progressing to genetic and

biochemical validation.

III. Phase 1: Phenotypic and Genetic
Characterization of Resistant Isolates
The initial phase focuses on confirming the resistance phenotype and identifying the genetic

determinants responsible.

A. Protocol: Minimum Inhibitory Concentration (MIC)
Determination
The cornerstone of resistance characterization is the determination of the MIC, which quantifies

the concentration of an antimicrobial agent required to inhibit bacterial growth.[13][14][15] This

protocol is based on the broth microdilution method as recommended by the Clinical and

Laboratory Standards Institute (CLSI).[16][17][18][19][20]
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Objective: To determine the MIC of ceftazidime alone and in combination with a fixed

concentration of avibactam against bacterial isolates. A significant increase in the ceftazidime-

avibactam MIC compared to susceptible control strains is indicative of resistance.

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Ceftazidime and Avibactam analytical grade powders

Bacterial isolates and quality control (QC) strains (e.g., E. coli ATCC 25922, P. aeruginosa

ATCC 27853)

0.5 McFarland turbidity standard

Sterile saline or broth

Procedure:

Preparation of Antimicrobial Solutions: Prepare stock solutions of ceftazidime and

avibactam. Create serial two-fold dilutions of ceftazidime in CAMHB in the microtiter plates.

For the combination plates, add a fixed concentration of avibactam (typically 4 µg/mL) to

each well containing the ceftazidime dilutions.[21]

Inoculum Preparation: From a fresh (18-24 hour) culture, suspend several colonies in sterile

saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸

CFU/mL).[21] Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵

CFU/mL in each well.[14]

Inoculation: Inoculate each well of the microtiter plates with the prepared bacterial

suspension. Include a growth control well (no antibiotic) and a sterility control well (no

bacteria).

Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.
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MIC Determination: The MIC is the lowest concentration of the antibiotic that completely

inhibits visible growth.[14][15]

Data Presentation:

Isolate ID
Ceftazidime
MIC (µg/mL)

Ceftazidime-
Avibactam (4
µg/mL) MIC
(µg/mL)

Fold-change in
MIC

Interpretation
(S/I/R)

QC Strain

Susceptible

Isolate

Resistant Isolate

1

Resistant Isolate

2

Interpretation should be based on current CLSI M100 breakpoints.[17][18][19][20]

B. Whole-Genome Sequencing (WGS) and Bioinformatic
Analysis
Rationale: Once resistance is phenotypically confirmed, WGS is employed to identify the

genetic basis. This unbiased approach can reveal mutations in known resistance genes and

identify novel mechanisms.

Procedure:

DNA Extraction: Extract high-quality genomic DNA from the resistant isolates and a

susceptible comparator strain.

Library Preparation and Sequencing: Prepare sequencing libraries and perform high-

throughput sequencing (e.g., using Illumina platforms).
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Bioinformatic Analysis:

De novo assembly and annotation: Assemble the sequencing reads to create a draft

genome and annotate the genes.

Variant Calling: Align the reads from the resistant isolates to the reference genome of the

susceptible strain to identify single nucleotide polymorphisms (SNPs), insertions, and

deletions.

Resistance Gene Identification: Use databases such as the Comprehensive Antibiotic

Resistance Database (CARD) to identify acquired resistance genes, particularly those

encoding β-lactamases.

Comparative Genomics: Compare the genomes of resistant and susceptible isolates to

identify mutations in genes encoding β-lactamases (e.g., blaKPC, blaAmpC), porins (e.g.,

ompK35, ompK36 in K. pneumoniae), and efflux pump regulators.

IV. Phase 2: Biochemical and Structural Validation of
Resistance Mechanisms
This phase focuses on validating the functional consequences of the genetic alterations

identified in Phase 1. This involves expressing and purifying the identified β-lactamase variants

and characterizing their interaction with avibactam.

A. Protocol: Molecular Cloning, Site-Directed
Mutagenesis, and Protein Expression
Objective: To produce recombinant wild-type and mutant β-lactamase enzymes for biochemical

and structural studies.[22][23][24]

Materials:

Expression vector (e.g., pET-28a)[24]

Competent E. coli expression host (e.g., BL21(DE3))[24]

Restriction enzymes, DNA ligase
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Oligonucleotides for PCR and site-directed mutagenesis

LB broth and agar

Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Procedure:

Cloning: Amplify the full-length β-lactamase gene (without its signal peptide) from the clinical

isolate and clone it into the expression vector.[24]

Site-Directed Mutagenesis: Introduce the identified mutations into the wild-type β-lactamase

gene using a commercially available site-directed mutagenesis kit or a PCR-based method.

[25] Sequence the entire gene to confirm the desired mutation and the absence of off-target

mutations.

Protein Expression:

Transform the expression plasmids (wild-type and mutant) into the E. coli expression host.

Grow the transformed cells in LB broth to an OD₆₀₀ of 0.6-0.8.

Induce protein expression with an optimized concentration of IPTG and incubate at a

lower temperature (e.g., 16-20°C) overnight to enhance soluble protein expression.[24]

Protein Purification:

Harvest the cells by centrifugation and lyse them (e.g., by sonication).

Clarify the lysate by centrifugation.

If using a His-tagged construct, purify the protein using immobilized metal affinity

chromatography (IMAC).

Further purify the protein using size-exclusion chromatography to obtain a homogenous

sample.

Assess purity by SDS-PAGE.
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B. Protocol: Enzyme Kinetic Analysis
Objective: To quantify the impact of the mutations on β-lactamase activity and its inhibition by

avibactam.[26][27][28][29][30]

Rationale: Kinetic parameters provide a quantitative measure of an enzyme's efficiency and its

interaction with inhibitors. For β-lactamases, the hydrolysis of a chromogenic substrate like

nitrocefin allows for continuous monitoring of the reaction.[31]

Enzyme (E)

Enzyme-Substrate
Complex (ES)

Enzyme-Inhibitor
Complex (EI)

Substrate (S)
(Nitrocefin)

Product (P)

kcat

Inhibitor (I)
(Avibactam)

Acyl-Enzyme
Intermediate (E-I*)

k_inact k_off

Click to download full resolution via product page

Figure 2: Enzyme Kinetic Scheme. A simplified representation of β-lactamase catalysis and

inhibition by avibactam, highlighting key kinetic parameters.

Materials:

Purified wild-type and mutant β-lactamases

Nitrocefin (chromogenic substrate)

Avibactam

Spectrophotometer (plate reader or cuvette-based)

Phosphate buffer
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Procedure:

Determination of Km and Vmax for Nitrocefin:

In a microtiter plate or cuvette, add a fixed concentration of the enzyme to buffer.

Initiate the reaction by adding varying concentrations of nitrocefin.

Monitor the increase in absorbance at 486 nm over time.

Calculate the initial velocity (v₀) for each substrate concentration.

Plot v₀ versus substrate concentration and fit the data to the Michaelis-Menten equation to

determine Km and Vmax. The catalytic efficiency is given by kcat/Km.[32]

Determination of the Inhibition Constant (Ki):

Avibactam is a time-dependent, reversible covalent inhibitor. Determining its kinetic

parameters requires a more complex analysis. A common approach is to measure the

second-order acylation rate constant (kinact/Ki).

Pre-incubate the enzyme with varying concentrations of avibactam for different time

points.

At each time point, add a saturating concentration of nitrocefin to measure the residual

enzyme activity.

Plot the natural log of the residual activity versus time. The slope of this line gives the

apparent inactivation rate constant (kobs).

Plot kobs versus the inhibitor concentration. The slope of this line represents the second-

order rate constant kinact/Ki.[27]

Data Presentation:
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Enzyme
Variant

Km (Nitrocefin,
µM)

kcat (s⁻¹)
kcat/Km
(M⁻¹s⁻¹)

kinact/Ki
(Avibactam,
M⁻¹s⁻¹)

Wild-Type

Mutant 1

Mutant 2

A significant decrease in the kinact/Ki for a mutant enzyme compared to the wild-type provides

strong evidence that the mutation impairs avibactam's inhibitory activity.

C. Structural Analysis
Rationale: X-ray crystallography can provide atomic-level insights into how mutations affect the

structure of the β-lactamase and its interaction with avibactam.[1][11][12][33] This can reveal

changes in the active site geometry, altered hydrogen bonding networks, or steric hindrance

that explains the observed kinetic data.

Procedure:

Crystallization: Screen for crystallization conditions for the purified wild-type and mutant

enzymes, both in their apo form and in complex with avibactam.

Data Collection and Structure Determination: Collect X-ray diffraction data at a synchrotron

source. Process the data and solve the crystal structure by molecular replacement using a

known β-lactamase structure as a search model.

Structural Analysis: Compare the structures of the wild-type and mutant enzymes. Analyze

the active site architecture and the specific interactions (or lack thereof) between the enzyme

and the bound avibactam.

V. Conclusion: Synthesizing the Evidence for a
Comprehensive Understanding
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By integrating phenotypic, genetic, biochemical, and structural data, researchers can build a

comprehensive model of avibactam resistance. For example, an increased MIC (phenotype)

can be linked to a specific mutation in a β-lactamase gene (genotype). This can then be

validated by showing that the recombinant mutant enzyme has a reduced affinity for avibactam
(biochemistry), and the structural analysis can reveal the precise atomic interactions that are

disrupted by the mutation. This multi-faceted approach is essential for not only understanding

the mechanisms of resistance but also for designing novel inhibitors that can overcome these

challenges and preserve the efficacy of this important class of antibiotics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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